Cas no 59755-25-8 (N-(3-formylphenyl)acetamide)

N-(3-formylphenyl)acetamide structure
N-(3-formylphenyl)acetamide structure
Product Name:N-(3-formylphenyl)acetamide
CAS No:59755-25-8
MF:C9H9NO2
MW:163.173262357712
MDL:MFCD00066303
CID:384020
PubChem ID:256849
Update Time:2025-04-19

N-(3-formylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-(3-formylphenyl)-
    • N-(3-formylphenyl)Acetamide
    • 3-(acetylamino)benzaldehyde
    • 3-acetamidobenzaldehyde
    • 3-acetylaminobenzaldehyde
    • AC1L5VI0
    • AC1Q5M89
    • ACMC-1AUAB
    • AR-1J8572
    • CTK8J5194
    • m-acetylaminobenzaldehyde
    • m-acetylamino-benzaldehyde
    • meta-acetamidobenzaldehyde
    • N-(3-Formyl-phenyl)-acetamide
    • NSC84314
    • MFCD00066303
    • Z1238570824
    • DTXSID60292641
    • SCHEMBL527866
    • KBKWZUVMKBNTFP-UHFFFAOYSA-N
    • m-Acetylamidobenzaldehyd
    • m-acetamidobenzaldehyde
    • NSC-84314
    • AKOS022636558
    • EN300-170334
    • Acetamide, N-(3-formylphenyl)-
    • 59755-25-8
    • DB-371080
    • A11079
    • N-(3-formylphenyl)acetamide
    • MDL: MFCD00066303
    • Inchi: 1S/C9H9NO2/c1-7(12)10-9-4-2-3-8(5-9)6-11/h2-6H,1H3,(H,10,12)
    • InChI Key: KBKWZUVMKBNTFP-UHFFFAOYSA-N
    • SMILES: O=C(C)NC1C=CC=C(C=O)C=1

Computed Properties

  • Exact Mass: 163.06337
  • Monoisotopic Mass: 163.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 46.2A^2

Experimental Properties

  • Density: 1.216
  • Boiling Point: 370.7°C at 760 mmHg
  • Flash Point: 174.5°C
  • Refractive Index: 1.622
  • PSA: 46.17
  • LogP: 1.53050

N-(3-formylphenyl)acetamide Pricemore >>

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